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Compound of Interest

3-Aminopropyl dihydrogen
Compound Name:
phosphate

Cat. No.: B131342

Essential Safety and Handling Guide for 3-
Aminopropyl Dihydrogen Phosphate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 3-Aminopropyl dihydrogen phosphate (CAS No. 1071-28-9),
including operational and disposal plans.

Chemical Identity and Properties
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Property Value Source

3-Aminopropyl dihydrogen

Chemical Name [1]
phosphate

CAS Number 1071-28-9 [1]

Molecular Formula C3H10NO4P [1]

Molecular Weight 155.09 g/mol [1]

Solid (information for the
Appearance related compound Ammonium [2]

dihydrogen phosphate)

- Freely soluble in water (563
Solubility olL at 25 °C) [3]

Keep in a dark place, under an
Storage ) [4]
inert atmosphere, at 2-8°C.

Hazard Identification and Personal Protective Equipment (PPE)

Based on available safety data, 3-Aminopropyl dihydrogen phosphate is classified with
significant health hazards. The following GHS classifications have been identified:

H301: Toxic if swallowed.

H340: May cause genetic defects.

H351: Suspected of causing cancer.

H360FD: May damage fertility. May damage the unborn child.

Due to these serious potential health effects, stringent adherence to safety protocols and the
use of appropriate personal protective equipment are mandatory.

Minimum Required PPE:
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PPE Category Item Specifications

Nitrile or neoprene gloves.
Hand Protection Chemical-resistant gloves Inspect for tears or holes

before each use.

Chemical splash goggles are
required. A face shield should

Eye Protection Safety goggles be worn in addition to goggles
when there is a risk of

splashing.

A full-length laboratory coat is

required. For larger quantities
Body Protection Laboratory coat or potential for significant

exposure, chemical-resistant

coveralls are recommended.[5]

If dusts may be generated, a
) ) ) NIOSH-approved respirator
Respiratory Protection Respirator ) ) o
with a particulate filter is

necessary.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Aminopropyl dihydrogen phosphate is crucial to
minimize exposure risk.

e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that a safety shower and eyewash station are readily accessible.
o Don all required personal protective equipment.

e Handling:

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood.
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o Avoid generating dust.
o Use appropriate tools (spatulas, weighing paper) to handle the solid material.

o Keep containers tightly closed when not in use.

e Spill Management:

[¢]

In case of a spill, evacuate the immediate area.

[e]

Wear appropriate PPE, including respiratory protection.

[e]

Carefully sweep up the solid material and place it in a labeled, sealed container for
hazardous waste disposal.[5]

[e]

Clean the spill area with a suitable decontaminant.
Disposal Plan

Proper disposal of 3-Aminopropyl dihydrogen phosphate and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste material (including contaminated consumables) in a designated, properly
labeled hazardous waste container.

o Do not mix with other waste streams.
e Container Disposal:
o Empty containers should be triple-rinsed with a suitable solvent.
o The rinsate must be collected as hazardous waste.
o Deface or remove the original label before disposing of the clean container.

» Final Disposal:
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o Dispose of all hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[5]

Experimental Workflow for Safe Handling
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Caption: Safe Handling Workflow for 3-Aminopropyl dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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